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Compound of Interest

3-Chloro-6-fluoro-2-nitrobenzoic
Compound Name:

acid
CAS No.: 1807238-17-0
Cat. No.: B2358023

Get Quote

Executive Summary

3-Chloro-6-fluoro-2-nitrobenzoic acid is a highly specialized, electron-deficient aromatic
scaffold used primarily as a building block in the synthesis of next-generation kinase inhibitors
and antibacterial agents (specifically quinolone analogs).

Unlike commoditized reagents, this compound occupies a "Tier 3" sourcing category: Custom
Synthesis / Low-Volume Catalog. It is not typically held in bulk stock by Western distributors but
is manufactured on-demand or in small batches by specialized CROs (Contract Research
Organizations) in East Asia.

Key Procurement Insight: The primary supply risk is isomer confusion. The structural analog 2-
Chloro-6-fluoro-3-nitrobenzoic acid (CAS 206884-30-2) is significantly more common and
cheaper. Specifying the correct CAS (1807238-17-0) and verifying the substitution pattern via
NMR is critical.

Chemical Identity & Technical Specifications
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To ensure scientific integrity, the compound must be defined by its exact substitution pattern,
which dictates its unique reactivity profile (See Section 5).

Attribute Specification

Chemical Name 3-Chloro-6-fluoro-2-nitrobenzoic acid
CAS Number 1807238-17-0

Molecular Formula C7HsCIFNOa4

Molecular Weight 219.55 g/mol

Appearance Off-white to pale yellow crystalline powder
Purity Standard =>97.0% (HPLC)

3-Chloro-2-fluorobenzoic acid (incomplete

Key Impurities o o
nitration); Regioisomers (2-CI-3-NO2).[2]

Isomer Vigilance (Critical Quality Attribute)

The table below highlights the critical distinction between the target molecule and its common
market decoy.

Feature Target Molecule Common Decoy
Structure 3-Cl, 6-F, 2-NO2 2-Cl, 6-F, 3-NO2

CAS 1807238-17-0 206884-30-2

Availability Rare / Custom Synthesis Common / Catalog Stock
Price Factor 5x - 10x Base Cost 1x Base Cost

Market Analysis: Suppliers & Pricing
Supply Chain Architecture

The supply chain for CAS 1807238-17-0 is heavily centralized in China, specifically within the
pharmaceutical intermediate hubs of Jiangsu and Hubei provinces. Western suppliers (e.qg.,
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Sigma-Aldrich, Fisher) typically act as re-packagers or list the item as "Ships from Partner,"
adding lead time and markup.

Qupplipr Tipring

Tier Supplier Type Examples Pricing Model Lead Time
o Capot Chemical, ) ]
) Origin Direct Factory 2-3 Weeks (Air
Tier 1 Coresyn ) .
Manufacturers Price (%) Freight)
Pharmatech
eMolecules,
Tier 2 Global MolPort, Markup Price ( 3-5 Weeks
ier
Aggregators PubChem ) (Consolidation)
Vendors
Combi-Blocks, Premium Price ( 2 Days (If in

Tier 3 Catalog Houses o
Apollo Scientific $) stock)

Price Benchmarking (Q1 2026 Estimates)

Note: Prices are indicative for research-grade purity (97%-+). Bulk pricing requires an RFQ
(Request for Quote).

. Estimated Price .
Quantity Unit Cost (USDIg) Notes
Range (USD)

1lg $180 - $250 $200.00 High R&D premium.
Standard medicinal
59 $600 - $850 $140.00 ,
chemistry scale.
25¢ $2,000 - $2,800 $100.00 Pilot scale.
) Custom batch
100 g+ RFQ Required < $60.00

manufacturing.

Sourcing Validation Protocol
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To mitigate the risk of receiving the wrong isomer or low-quality material, adopt this self-
validating sourcing protocol.

Step 1: The "Isomer Check" Inquiry

Do not simply order by name. When sending an RFQ, attach the chemical structure image and
explicitly ask:

"Can you confirm by H-NMR that this is the 3-Chloro-2-nitro isomer (CAS 1807238-17-0) and
NOT the 2-Chloro-3-nitro isomer?"

Step 2: Analytical Verification (In-House)

Upon receipt, perform the following QC checks before releasing the material to the chemistry
team:

e 1H-NMR (DMSO-ds): Look for the coupling constants of the aromatic protons.
o Expected: Two aromatic protons (H4 and H5).
o Pattern: A distinct doublet of doublets (dd) pattern due to F-H and H-H coupling.

» YF-NMR: Essential for detecting regioisomeric impurities, which will show distinct chemical
shifts.

Visualization: Procurement Workflow

Place Order
(Tier 1 or 2 Supplier)

dentify Need:

Identify In-House QC
3-Cl-6-F-2-NO2-Benzoic Acid (1H & 19F NMR)
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Figure 1: Strategic sourcing workflow emphasizing isomer verification to prevent costly
synthetic failures.

Technical Utility & Synthetic Context

Why use 3-Chloro-6-fluoro-2-nitrobenzoic acid? Its value lies in its highly functionalized

core, allowing for orthogonal functionalization.

Reactivity Profile

The molecule possesses three distinct "handles" for modification, activated by the electron-
withdrawing Nitro and Carboxyl groups.

e C3-Chlorine (The "Hot Spot"):
o Activation: Strongly activated by the ortho-Nitro group.
o Reaction: Highly susceptible to SNAr (Nucleophilic Aromatic Substitution).

o Utility: Can be displaced by amines (anilines, aliphatic amines) or thiols to build complex
core scaffolds.

e C6-Fluorine:
o Activation: Activated by the ortho-Carboxyl group (and meta-Nitro).

o Reaction: Less reactive than the C3-Cl towards SNAr due to the lack of ortho/para-Nitro

activation, offering regioselectivity.
o C1-Carboxyl:

o Reaction: Standard amide coupling, esterification, or reduction to benzyl alcohol.

Visualization: Synthetic Utility
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3-Chloro-6-fluoro-2-nitrobenzoic acid
(CAS 1807238-17-0)

R-NH2, Base
(High Selectivity due to 0-NO2)

HATU, R-NH?2 H2, Pd/C or Fe/AcOH

Pathway A: SNAr at C3 Pathway B: Amide Coupling Pathway C: Nitro Reduction
(Displacement of CI) (COOH Modification) (Formation of Anthranilic Acid)

3-Amino-substituted Amide/Ester Cyclization Precursor

Scaffold Intermediate

(e.g., Quinazolines)

Click to download full resolution via product page

Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the halogen and
nitro substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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